Cas no 941934-56-1 (N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 941934-56-1
• MF: C₁₆H₂₁N₃O₄
• MW: 319.355643987656
• CID: 5506056
• PubChem ID: 18584391
• Update Time: 2025-10-28

N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0498647-1
• N-(2-methoxyethyl)-N'-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N-(2-methoxyethyl)-N'-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• F2783-0803
• AKOS024466459
• 941934-56-1
• N1-(2-methoxyethyl)-N2-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C16H21N3O4/c1-11-10-12(18-16(22)15(21)17-7-9-23-2)5-6-13(11)19-8-3-4-14(19)20/h5-6,10H,3-4,7-9H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： MMQVGRJVTAUQNP-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1C)NC(C(NCCOC)=O)=O

Computed Properties

• Exact Mass: 319.15320616g/mol
• Monoisotopic Mass: 319.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.7Ų

Additional information on N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide

Professional Introduction to N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941934-56-1)

N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide, a compound with the CAS number 941934-56-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups in its molecular framework makes it a promising candidate for various therapeutic interventions.

The molecular structure of N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide consists of a phenyl ring substituted with an amide group at the 4-position, which is further connected to a 2-oxopyrrolidin-1-yl moiety. This configuration introduces a high degree of flexibility and reactivity, enabling the compound to interact with biological targets in diverse ways. The presence of both amine and ether functionalities enhances its solubility and bioavailability, making it an attractive candidate for oral and intravenous administration.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 2-oxopyrrolidin-1-yl group in N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide is particularly noteworthy, as it has been shown to exhibit significant pharmacological activity across multiple disease pathways. Studies have demonstrated that this moiety can modulate enzyme activity and receptor binding, making it a valuable component in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its pharmacological potential, the compound's structural features make it an excellent scaffold for further chemical modification. Researchers have been exploring various derivatives of N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. These modifications include changes to the substituents on the phenyl ring and the amide group, as well as alterations to the length and composition of the side chains.

The synthesis of N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide is its potential in addressing unmet medical needs. Current research is focused on its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have shown that this compound can inhibit key enzymes involved in the pathogenesis of these conditions, thereby slowing disease progression and improving patient outcomes. Additionally, its ability to cross the blood-brain barrier makes it an ideal candidate for central nervous system therapies.

The compound's versatility also extends to its application in oncology research. By targeting specific pathways involved in cancer cell proliferation and survival, N-(2-methoxyethyl)-N'-3-methyl-4-(2-oxopyrrolidin-1-y l)phenylethanediamide has shown promise in preclinical models as a potential chemotherapeutic agent. Researchers are investigating its efficacy against various types of cancer, including breast, prostate, and lung cancer, with hopes of developing new treatment strategies that are more effective and less toxic than existing options.

In conclusion, N-(2-methoxyethyl)-N'-3-methyl -4-(2 - oxopy r r o l i d i n - 1 - y l ) p h e n y l e t h a n e d i a m i d e ( C A S N o . 9 4 1 9 3 4 - 5 6 - 1 ) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for addressing a wide range of medical conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.